9-Phenanthrylmethyl isothiocyanate

• CAS RN: 17660-77-4
• Molecular Formula: C16H11NS
• Molecular Weight: 249.3 g/mol
• IUPAC Name: 9-(isothiocyanatomethyl)phenanthrene
• InChI: InChI=1S/C16H11NS/c18-11-17-10-13-9-12-5-1-2-6-14(12)16-8-4-3-7-15(13)16/h1-9H,10H2
• InChI Key: PPXLSNLFTUJTLD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(C3=CC=CC=C23)CN=C=S

Description

9-Phenanthrylmethyl isothiocyanate (PMITC) is a natural product found in plants of the Brassicaceae family. It has been studied for its potential use in scientific research due to its unique properties. PMITC is a member of the isothiocyanate family, which has been shown to possess anti-cancer properties. In

Mechanism of Action

The mechanism of action of 9-Phenanthrylmethyl isothiocyanate is not fully understood. However, it has been shown to induce apoptosis in cancer cells through the activation of the caspase pathway. This compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer development. Additionally, this compound has been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cancer cell growth, and reduce inflammation. This compound has also been shown to induce oxidative stress in cancer cells, leading to cell death. In addition, this compound has been shown to have neuroprotective effects and can protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

9-Phenanthrylmethyl isothiocyanate has several advantages for lab experiments. It is a natural product, which makes it readily available for research. This compound is also relatively easy to synthesize and has a high yield. However, there are also limitations to using this compound in lab experiments. It has a short half-life and is unstable in aqueous solutions. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for 9-Phenanthrylmethyl isothiocyanate research. One direction is to study its potential use in combination with other anti-cancer agents. Another direction is to explore its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of this compound and its potential use in treating other diseases such as inflammation and oxidative stress-related diseases.
Conclusion:
In conclusion, this compound is a natural product with potential use in scientific research. It has been shown to possess anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential use in treating inflammation, oxidative stress, and neurodegenerative diseases. Although there are limitations to using this compound in lab experiments, there are several future directions for research. Further studies are needed to fully understand the mechanism of action of this compound and its potential use in treating various diseases.

Synthesis Methods

9-Phenanthrylmethyl isothiocyanate can be synthesized from the reaction of 9-phenanthrylmethylamine with thiophosgene. The reaction proceeds under mild conditions and produces a high yield of this compound. The purity of the synthesized this compound can be confirmed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

9-Phenanthrylmethyl isothiocyanate has been studied extensively for its potential use in scientific research. It has been shown to possess anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and prostate cancer. In addition to its anti-cancer properties, this compound has also been studied for its potential use in treating inflammation, oxidative stress, and neurodegenerative diseases.